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Compound of Interest |

1-
Compound Name: (Trifluoromethyl)cyclopropanamine

hydrochloride

\ J

This guide provides critical safety and logistical information for the handling and disposal of 1-
(Trifluoromethyl)cyclopropanamine hydrochloride (CAS No. 112738-67-7). The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Chemical and Physical Properties

Property Value Source
Molecular Formula C4H7CIF3N [11121[3]
Molecular Weight 161.55 g/mol [1][3]
Appearance White solid [3]
Purity 95% - 97% [2][3]
Storage Temperature 0-8 °C [3]

Hazard Identification and Precautionary Measures
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1-(Trifluoromethyl)cyclopropanamine hydrochloride is classified as a hazardous
substance. It is crucial to understand and mitigate the risks associated with its handling.[4]

GHS Hazard Statements:

e H315: Causes skin irritation.[3][4]

e H319: Causes serious eye irritation.[3][4]

o H335: May cause respiratory irritation.[3][4]
GHS Pictogram:

e GHSO07: Exclamation mark([3]

Signal Word:

e Warning[3][4]

Precautionary Statements:

e Prevention: P261, P264, P271, P280[4][5]

» Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362[4][5]

o Storage: P403+P233, P405[4][5]
o Disposal: P501[4][5]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure.
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PPE Category

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields or goggles. A face
shield is required when there is

a risk of splashing.

Protects against eye irritation

and serious eye damage.[1][6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile), inspected before
use. A lab coat that covers the

entire arm.

Prevents skin contact and
irritation.[1][6]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH-approved respirator is

required.

Avoids inhalation and

respiratory tract irritation.[6]

Body Protection

A lab coat should be worn and
buttoned. Appropriate shoes
that cover the entire foot are

required.

Provides an additional layer of
protection against accidental

spills.[6]

Operational and Disposal Plans: A Step-by-Step

Guide

Handling and Storage:

e Engineering Controls: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[4] Ensure that an eyewash station and safety shower are readily

accessible.[5]

o Personal Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in

the laboratory.[7]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[1] Store at a

temperature of 0-8 °C.[3]

First Aid Measures:
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a
physician.[1]

e In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[1]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[1]

Spill and Disposal Procedures:

« Spill Containment: In case of a spill, wear appropriate PPE.[4] Absorb with an inert material
and place it in a suitable disposal container.[4]

o Disposal: Dispose of the waste in accordance with local, state, and federal regulations.[4]
Contact a licensed professional waste disposal service.[8]

Experimental Workflow and Safety Protocol
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Safe Handling Workflow for 1-(Trifluoromethyl)cyclopropanamine hydrochloride
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Caption: Workflow for safe handling of 1-(Trifluoromethyl)cyclopropanamine hydrochloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b056434?utm_src=pdf-body-img
https://www.benchchem.com/product/b056434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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